(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-methoxyphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C17H14N2O3/c1-21-15-9-5-3-7-13(15)19-17-12(16(18)20)10-11-6-2-4-8-14(11)22-17/h2-10H,1H3,(H2,18,20)
• InChI Key: JVIKXMPWGMEPHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2C(=CC3=CC=CC=C3O2)C(=O)N
• Molecular Formula: C17H14N2O3
• Molecular Weight: 294.30 g/mol

Description

(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide, also known as MIHCA, is a chemical compound with potential applications in scientific research. MIHCA is a derivative of chromene, which is a class of organic compounds known for their diverse biological activities.

Mechanism of Action

(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide inhibits the activity of tyrosinase by binding to the active site of the enzyme. This binding prevents the enzyme from converting tyrosine to melanin, resulting in reduced melanin synthesis. The mechanism of action of (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide in anticancer activity is not fully understood, but it is thought to involve the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of tyrosinase and anticancer activity, (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has been shown to have anti-inflammatory and antioxidant activity. (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has also been shown to have neuroprotective effects in vitro, making it a potential lead compound for the development of drugs for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been optimized for good yields. (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide is also stable under a range of conditions, making it suitable for use in a variety of experiments. However, (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has some limitations. It is not water-soluble, which can make it difficult to work with in aqueous environments. Additionally, (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has not been extensively studied in vivo, so its potential toxicity and pharmacokinetics are not well understood.

Future Directions

There are several future directions for research on (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide. One area of interest is the development of (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide-based skin whitening agents. Additionally, further research is needed to fully understand the mechanism of action of (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide in anticancer activity. (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide could also be further explored for its potential neuroprotective effects and as a lead compound for the development of drugs for neurodegenerative diseases. Finally, research is needed to better understand the pharmacokinetics and potential toxicity of (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide in vivo.

Synthesis Methods

(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide can be synthesized using a multi-step process. The starting material is 2-hydroxyacetophenone, which is reacted with paraformaldehyde and ammonium acetate to yield 2-amino-3-(2-hydroxyphenyl)propanoic acid. This intermediate is then reacted with 2-methoxybenzaldehyde to yield (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide. The synthesis of (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has been optimized and can be performed in good yields.

Scientific Research Applications

(2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. Specifically, (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has been shown to inhibit the activity of tyrosinase, which is an enzyme involved in melanin synthesis. This inhibition could be useful in the development of skin whitening agents. Additionally, (2Z)-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide has been shown to have anticancer activity in vitro, making it a potential lead compound for the development of new anticancer drugs.